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Compound of Interest

Compound Name: Piperidine-4-carbohydrazide

Cat. No.: B1297472 Get Quote

Welcome to the technical support center for the synthesis of Piperidine-4-carbohydrazide.

This guide is designed for researchers, scientists, and drug development professionals to

provide in-depth technical guidance, troubleshooting, and frequently asked questions related to

the scalable synthesis of this important chemical intermediate.

Introduction to Piperidine-4-carbohydrazide and its
Synthetic Importance
Piperidine-4-carbohydrazide is a key building block in medicinal chemistry, frequently utilized

in the synthesis of a wide range of pharmaceutical compounds. Its derivatives have shown

promise in various therapeutic areas, including as antifungal agents and VEGFR-2 inhibitors for

cancer therapy.[1][2][3][4] The scalability of its synthesis is therefore a critical consideration for

drug development and manufacturing.

This guide will focus on the most common and scalable synthetic route, starting from Ethyl

isonipecotate (also known as Ethyl 4-piperidinecarboxylate), and address the challenges that

may arise during scale-up.

Core Synthesis Pathway: From Ethyl Isonipecotate
to Piperidine-4-carbohydrazide
The most direct and industrially viable method for preparing Piperidine-4-carbohydrazide is

the hydrazinolysis of Ethyl isonipecotate using hydrazine hydrate.
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Diagram of the Core Synthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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